Cas no 1262002-23-2 (3-Chloro-5-(2-methylthiophenyl)phenol)

• Product Name: 3-Chloro-5-(2-methylthiophenyl)phenol
• CAS No: 1262002-23-2
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• MDL: MFCD18315584
• CID: 2768651
• PubChem ID: 53221320
• Update Time: 2025-05-19

3-Chloro-5-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-methylthiophenyl)phenol, 95%
• MFCD18315584
• 3-CHLORO-5-(2-METHYLTHIOPHENYL)PHENOL
• 1262002-23-2
• 3-chloro-5-(2-methylsulfanylphenyl)phenol
• 3-Chloro-5-(2-methylthiophenyl)phenol

• MDL： MFCD18315584
• Inchi： 1S/C13H11ClOS/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
• InChI Key： JROIOWLXHRIENR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1SC)O

Computed Properties

• Exact Mass: 250.0219138Da
• Monoisotopic Mass: 250.0219138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(2-methylthiophenyl)phenol

3-Chloro-5-(2-methylthiophenyl)phenol (CAS 1262002-23-2): A Versatile Chemical Intermediate for Modern Applications

In the ever-evolving landscape of specialty chemicals, 3-Chloro-5-(2-methylthiophenyl)phenol (CAS 1262002-23-2) has emerged as a compound of significant interest across multiple industries. This halogenated phenolic derivative combines unique structural features that make it valuable for pharmaceutical intermediates, material science applications, and specialty chemical synthesis.

The molecular structure of 3-Chloro-5-(2-methylthiophenyl)phenol incorporates both chlorophenol and thiophene moieties, creating a hybrid molecule with distinctive electronic properties. Researchers have particularly noted its potential in developing novel organic electronic materials, where the combination of aromatic systems and halogen atoms can influence charge transport characteristics.

Recent studies highlight the compound's utility in pharmaceutical intermediate synthesis, especially for developing targeted therapies. The presence of both chloro and methylthio substituents on the aromatic rings provides multiple sites for further functionalization, making it a versatile building block in medicinal chemistry. This aligns with current industry trends toward structure-activity relationship optimization in drug discovery.

From a commercial perspective, the demand for CAS 1262002-23-2 has shown steady growth, particularly in regions with strong pharmaceutical and advanced materials manufacturing sectors. Suppliers report increasing inquiries about this compound's availability in both research and bulk quantities, reflecting its expanding applications in high-value chemical synthesis.

The synthesis of 3-Chloro-5-(2-methylthiophenyl)phenol typically involves multi-step organic reactions that require careful control of reaction conditions. Modern production facilities employ advanced process optimization techniques to ensure consistent quality and yield, addressing the compound's sensitivity to certain reaction parameters.

Analytical characterization of this specialty chemical presents interesting challenges due to its unique structural features. Techniques such as HPLC-MS and NMR spectroscopy are commonly used for purity assessment and structural confirmation, with particular attention to the positions of substitution on the aromatic rings.

Environmental and handling considerations for 3-Chloro-5-(2-methylthiophenyl)phenol follow standard protocols for phenolic compounds. While not classified as highly hazardous, proper laboratory safety measures should be observed during handling, including the use of appropriate personal protective equipment and ventilation systems.

The stability profile of CAS 1262002-23-2 makes it suitable for various formulation applications. Storage recommendations typically suggest protection from light and moisture, with optimal conditions being cool, dry environments in appropriately sealed containers.

In material science applications, researchers have explored the compound's potential as a monomer or additive in specialty polymer systems. The combination of phenolic and thiophene groups offers interesting possibilities for modifying polymer properties, particularly in terms of thermal stability and electronic characteristics.

Quality control specifications for commercial 3-Chloro-5-(2-methylthiophenyl)phenol typically include parameters such as minimum purity levels (often ≥98%), limits for related substances, and physical characteristics like melting point range. These specifications are particularly important for pharmaceutical-grade material.

The global market for this compound reflects broader trends in fine chemical demand, with particular growth in Asia-Pacific regions. Pricing trends show moderate stability, with fluctuations primarily tied to raw material availability and regional demand patterns in the pharmaceutical sector.

Future research directions for CAS 1262002-23-2 may explore its potential in emerging fields such as organic electronics or as a scaffold for novel bioactive compounds. The compound's structural features continue to attract interest from both academic and industrial researchers investigating new applications.

For researchers and manufacturers working with 3-Chloro-5-(2-methylthiophenyl)phenol, staying informed about regulatory updates and technological advancements in synthesis and application remains crucial. The compound's versatility ensures its ongoing relevance in multiple high-tech chemical sectors.